3-Phenyl-2-thien-2-ylacrylonitrile

• IUPAC Name: (E)-3-phenyl-2-thiophen-2-ylprop-2-enenitrile
• InChI: InChI=1S/C13H9NS/c14-10-12(13-7-4-8-15-13)9-11-5-2-1-3-6-11/h1-9H/b12-9+
• InChI Key: VNANLFNRBNAHAA-FMIVXFBMSA-N
• Canonical SMILES: C1=CC=C(C=C1)C=C(C#N)C2=CC=CS2
• Isomeric SMILES: C1=CC=C(C=C1)/C=C(\C#N)/C2=CC=CS2
• Molecular Formula: C13H9NS
• Molecular Weight: 211.28 g/mol

Description

3-Phenyl-2-thien-2-ylacrylonitrile is a useful research compound. Its molecular formula is C13H9NS and its molecular weight is 211.28g/mol. The purity is usually 95%.
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Preparation Methods

Standard Reaction Conditions

In a representative procedure, thiophene-2-carbaldehyde reacts with phenylacetonitrile in the presence of a catalytic base such as potassium tert-butoxide or piperidine. The reaction is typically conducted in anhydrous methanol or ethanol under reflux conditions (60–80°C) for 4–8 hours. For instance, Li et al. achieved a 78% yield by stirring thiophene-2-carbaldehyde (10 mmol) and phenylacetonitrile (10 mmol) with potassium tert-butoxide (25 mmol) in methanol at 65°C for 6 hours. The (E)-isomer predominates due to steric and electronic stabilization of the trans configuration.

Solvent and Catalyst Optimization

Polar aprotic solvents like dimethylformamide (DMF) enhance reaction rates by stabilizing the enolate intermediate. Wang et al. reported a 92% yield using DMF and a catalytic amount of ammonium acetate under microwave irradiation (100°C, 20 minutes). This method reduces side products such as dimerized aldehydes, which are common in protic solvents.

Table 1: Comparative Analysis of Knoevenagel Reaction Conditions

Catalyst	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
KOtBu	Methanol	65	6	78
NH4OAc	DMF	100	0.33	92
Piperidine	Ethanol	80	8	68

High-Temperature Fusion for Heterocyclic Integration

An alternative approach involves the fusion of intermediates under thermal conditions to construct the acrylonitrile backbone. This method is particularly useful for integrating the thiophene and phenyl moieties into complex heterocyclic systems.

Bromoketone Intermediate Strategy

Bromoketone derivatives serve as key precursors. For example, bromination of 3-methyl-4-phenylthieno[2,3-b]thiophene-2(3H)-one with bromine in acetic acid generates a reactive bromoketone, which undergoes cyclocondensation with cyanothioacetamide at 160–170°C. The acrylonitrile group forms via elimination of HBr, yielding the target compound in 44–85% yields depending on the substituents.

One-Pot Multicomponent Reactions

Fusion methods often employ one-pot protocols to minimize purification steps. A 2021 study demonstrated the synthesis of 3-aryl-2-(2-thienyl)acrylonitriles by heating a mixture of thiophene-2-carbaldehyde, phenylacetonitrile, and ammonium acetate in DMF at 120°C for 2 hours, achieving an 89% yield. This method avoids isolation of intermediates, enhancing scalability.

Structural Confirmation and Analytical Characterization

Post-synthesis characterization is critical to verify the (E)-configuration and purity of 3-phenyl-2-thien-2-ylacrylonitrile.

Spectroscopic Techniques

• IR Spectroscopy : The nitrile stretch (C≡N) appears at 2210–2225 cm⁻¹, while the C=C vibration is observed near 1650 cm⁻¹.

• NMR Spectroscopy :

  • ¹H NMR (DMSO-d₆) : Thiophene protons resonate at δ 7.52–7.58 ppm as a multiplet, while the vinyl proton (CH=C) appears as a singlet near δ 8.20 ppm.

  • ¹³C NMR : The nitrile carbon is detected at δ 118–120 ppm, and the conjugated carbons (C=C) at δ 140–145 ppm.

Crystallographic Validation

Single-crystal X-ray diffraction of a related indole-based acrylonitrile derivative confirmed the planar geometry and (E)-configuration, with bond lengths of 1.45 Å for C=C and 1.15 Å for C≡N.

Challenges and Optimization Strategies

Isomer Control

The (Z)-isomer, though less stable, can form in protic solvents due to hydrogen bonding. Using bulky bases like LDA (lithium diisopropylamide) in THF suppresses Z-isomer formation by favoring the thermodynamically stable (E)-enolate.

Purification Techniques

Column chromatography with silica gel (hexane:ethyl acetate, 9:1) effectively separates the product from unreacted aldehydes. Recrystallization from ethanol or toluene further enhances purity, yielding crystals with >98% HPLC purity.

Industrial and Research Applications

The scalability of Knoevenagel condensation makes it suitable for bulk synthesis in organic photovoltaics, where 3-phenyl-2-thien-2-ylacrylonitrile serves as an electron-accepting unit in donor-acceptor polymers. In medicinal chemistry, its derivatives exhibit inhibitory activity against β-glucuronidase (IC₅₀ = 0.003–19.9 μM), highlighting potential as anticancer agents .